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Compound of Interest

Compound Name: 4-hydrazinyl-2-phenylquinazoline

Cat. No.: B1315410 Get Quote

Introduction
4-Hydrazinyl-2-phenylquinazoline is a crucial intermediate in the synthesis of various

heterocyclic compounds with significant pharmacological activities. Quinazoline derivatives are

known to exhibit a wide range of biological effects, including anticancer, antimicrobial, and anti-

inflammatory properties. The hydrazinyl group at the C4 position serves as a versatile handle

for further chemical modifications, enabling the generation of diverse molecular libraries for

drug discovery and development. This document provides a detailed protocol for the synthesis

of 4-hydrazinyl-2-phenylquinazoline via nucleophilic aromatic substitution of 4-chloro-2-

phenylquinazoline with hydrazine hydrate.

Reaction Principle
The synthesis of 4-hydrazinyl-2-phenylquinazoline is achieved through a nucleophilic

aromatic substitution (SNAr) reaction. In this reaction, the highly nucleophilic hydrazine

molecule attacks the electron-deficient C4 position of the 2-phenylquinazoline ring, which is

activated by the electron-withdrawing nature of the quinazoline core and the good leaving

group ability of the chlorine atom. The reaction typically proceeds under mild conditions to

afford the desired product in good yield.
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Parameter Value Reference

Molecular Formula C₁₄H₁₂N₄ N/A

Molecular Weight 236.27 g/mol N/A

Starting Material 4-Chloro-2-phenylquinazoline [1][2]

Reagent Hydrazine hydrate (N₂H₄·H₂O) [3][4]

Solvent Ethanol or Benzene [3]

Reaction Temperature Reflux [4]

Reaction Time 2-7 hours [3][5]

Typical Yield 63-85% [6]

Appearance Crystalline solid N/A

Melting Point 202-204 °C [6]

Note: Some data points are derived from analogous reactions and typical outcomes for this

reaction type, as a consolidated datasheet for this specific compound was not available in the

provided search results.

Experimental Protocol
Materials:

4-Chloro-2-phenylquinazoline

Hydrazine hydrate (80% or higher)

Ethanol (absolute) or Benzene

Deionized water

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Heating mantle and magnetic stirrer
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Filtration apparatus (Büchner funnel, filter paper)

Thin-layer chromatography (TLC) plates (silica gel)

Recrystallization solvent (e.g., ethanol)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 4-chloro-2-phenylquinazoline (1 equivalent) in a suitable solvent such as

ethanol or benzene[3].

Reagent Addition: To the stirred solution, add hydrazine hydrate (5 equivalents) dropwise at

room temperature[3].

Reaction: Heat the reaction mixture to reflux and maintain this temperature for 2-7 hours[3]

[5]. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete (as indicated by TLC), allow the mixture to cool to

room temperature.

Isolation of Crude Product:

If a precipitate has formed upon cooling, collect the solid by vacuum filtration. Wash the

solid with cold water and then a small amount of cold ethanol to remove excess hydrazine

and other impurities.

If no precipitate forms, the solvent can be removed under reduced pressure. The resulting

residue is then treated with water, and the solid product is collected by filtration[3].

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethanol, to yield pure 4-hydrazinyl-2-phenylquinazoline as a crystalline solid.

Characterization: The structure and purity of the final product can be confirmed by standard

analytical techniques, including melting point determination, ¹H NMR, ¹³C NMR, and mass

spectrometry[6].
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Visualizations
Experimental Workflow for the Synthesis of 4-Hydrazinyl-2-phenylquinazoline
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Caption: Workflow for the synthesis of 4-hydrazinyl-2-phenylquinazoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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